Cas no 21679-31-2 (Chromium(III) acetylacetonate)

• Product Name: Chromium(III) acetylacetonate
• CAS No: 21679-31-2
• MF: C₁₅H₂₁CrO₆
• MW: 349.319746732712
• MDL: MFCD00000015
• CID: 51852
• PubChem ID: 87565477
• Update Time: 2025-04-18

Chromium(III) acetylacetonate Chemical and Physical Properties

Names and Identifiers

• Chromium(III) acetylacetonate
• Chromium(III) 2,4-pentanedionate~Tris(acetylacetonato)chromium(III)~Tris(2,4-pentanedionato)chromium(III)
• chromium(III) 4-oxopent-2-ene-2-olate
• Chromiumpentanedionate
• CHROMIUM ACETYLACETONATE
• Tris-(2,4-pentanedionato)-chromium
• Chromium(III) 2,4-pentanedionate
• Tris(2,4-pentanedionato)chromium(III)
• Chromic acetylacetonate
• Tris(acetylacetonato)chromium(III)
• Acetylacetone calcium
• Acetylacetone Chromium(III) Salt
• chromium acaetylacetonate
• CHROMIUM(III) AA
• Chromium(III) acetyl
• CHROMIUMACETONYLACETONATE
• Cr(acac)3
• 乙酰丙酮铬
• Chromium(III) acetylacetonate, 97%
• DSSTox_CID_30421
• DSSTox_GSID_51863
• Tox21_303935
• SY010217
• 21679-31-2
• MFCD00000015
• Tris(acetylacetonato)chromium
• chromium(3+);4-oxopent-2-en-2-olate
• Q4119781
• DTXSID0051863
• JWORPXLMBPOPPU-UHFFFAOYSA-K
• DB-045663

• MDL： MFCD00000015
• Inchi： 1S/3C5H8O2.Cr/c3*1-4(6)3-5(2)7;/h3*3,6H,1-2H3;/q;;;+3/p-3
• InChI Key： JWORPXLMBPOPPU-UHFFFAOYSA-K
• SMILES： [Cr+3].[O-]C(C)=CC(C)=O.[O-]C(C)=CC(C)=O.[O-]C(C)=CC(C)=O
• BRN： 4148971

Computed Properties

• Exact Mass: 352.09800
• Monoisotopic Mass: 349.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 380
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 35
• Topological Polar Surface Area: 72.2

Experimental Properties

• Color/Form: Undetermined 2. density (g/ml, 25/4 ℃)
• Density: 1.350(lit.)
• Melting Point: 210 °C (lit.)
• Boiling Point: 340 °C(lit.)
• Flash Point: >200℃
• PH: 6 (1g/l, H2O, 20℃)
• Solubility: 11g/l
• Water Partition Coefficient: 11 g/L (20 ºC)
• PSA: 102.42000
• LogP: 1.66350
• Vapor Pressure: No data available

Chromium(III) acetylacetonate Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H303-H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P312
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• RTECS：GB7575000
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S37/39
• TSCA：Yes
• Storage Condition：Store at room temperature